2-(2-(Diethylamino)ethyl)-1-(2-methoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[2-(diethylamino)ethyl]-1-(2-methoxyphenyl)-6,7-dimethyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C26H30N2O4/c1-6-27(7-2)12-13-28-23(18-10-8-9-11-20(18)31-5)22-24(29)19-14-16(3)17(4)15-21(19)32-25(22)26(28)30/h8-11,14-15,23H,6-7,12-13H2,1-5H3
• InChI Key: DYGBVXMRYBOWDE-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCN1C(C2=C(C1=O)OC3=C(C2=O)C=C(C(=C3)C)C)C4=CC=CC=C4OC
• Molecular Formula: C26H30N2O4
• Molecular Weight: 434.5 g/mol
• CAS No.: 886162-44-3

Description

The compound “2-(2-(Diethylamino)ethyl)-1-(2-methoxyphenyl)-6,7-dimethyl-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione” is a complex organic molecule. It contains functional groups such as diethylamino, methoxyphenyl, and pyrrole.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not available in the search results. These properties would depend on the specific structure of the compound.

Scientific Research Applications

Polyfunctional Fused Heterocyclic Compounds

Research into polyfunctional fused heterocyclic compounds, such as those derived from indene-1,3-diones, demonstrates the versatility of heterocyclic chemistry in synthesizing complex molecules with potential applications in material science and pharmaceuticals. These compounds often exhibit unique electronic and photophysical properties, making them suitable for use in organic electronics, such as polymer solar cells, and as chemosensors for metal ions (Hassaneen et al., 2003).

Electron Transport Materials

In the field of photovoltaics, novel n-type conjugated polyelectrolytes have been synthesized for use as electron transport layers in polymer solar cells. These materials, due to their electron-deficient nature and planar structure, show high conductivity and electron mobility, essential for enhancing the efficiency of solar cells (Hu et al., 2015).

Synthesis of Heterocyclic Compounds

The development of synthetic routes for heterocyclic compounds, including pyrrole- and pyrrolidine-derivatives, is crucial for the discovery and development of new pharmaceuticals. These methodologies enable the creation of diverse libraries of compounds for biological screening, potentially leading to new therapeutic agents (Vydzhak & Panchishyn, 2010).

Chemosensors for Transition Metal Ions

Compounds with the ability to selectively bind and detect metal ions are invaluable in environmental monitoring and biochemistry. Research into naphthoquinone-based chemosensors exemplifies how organic molecules can be engineered to exhibit high selectivity and sensitivity towards specific metal ions, such as copper, with potential applications in pollution control and metal ion homeostasis studies (Gosavi-Mirkute et al., 2017).